Synthesis, characterization and catalytic activity of graphene oxide/ZnO nanocomposites
RSC Advances Pub Date: 2014-08-07 DOI: 10.1039/C4RA05833J
Abstract
This paper reports on the synthesis and use of graphene oxide/ZnO nanocomposite as a heterogeneous catalyst for the synthesis of various tetrazoles. The catalyst was characterized by X-ray diffraction (XRD), scanning electron microscopy (SEM), energy dispersive X-ray spectroscopy (EDS), transmission electron microscopy (TEM) and UV-vis spectroscopy. This method has the advantages of high yields, elimination of homogeneous catalysts or corrosive acids, simple methodology and easy work up. Another important factor is the stability and recyclability of the catalyst under the reaction conditions used. This heterogeneous catalyst shows no significant loss of activity in the recycling experiments.
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CAS no.: 102185-16-0
